Cas no 444587-26-2 (2-Furancarboxamide,tetrahydro-N-2-propyn-1-yl-, (2R)-)
444587-26-2 structure
Product Name:2-Furancarboxamide,tetrahydro-N-2-propyn-1-yl-, (2R)-
CAS No:444587-26-2
MF:C8H11NO2
MW:153.178442239761
CID:327511
PubChem ID:45084353
Update Time:2025-04-19
2-Furancarboxamide,tetrahydro-N-2-propyn-1-yl-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxamide,tetrahydro-N-2-propyn-1-yl-, (2R)-
- 2-Furancarboxamide,tetrahydro-N-2-propynyl-,(2R)-(9CI)
- Benzamide,2,6-difluoro-N-2-propynyl
- N-propargyl 2,6-difluorobenzamide
- 444587-26-2
-
- Inchi: 1S/C8H11NO2/c1-2-5-9-8(10)7-4-3-6-11-7/h1,7H,3-6H2,(H,9,10)/t7-/m1/s1
- InChI Key: NHGRCCUVPUJHNO-SSDOTTSWSA-N
- SMILES: O1CCC[C@@H]1C(NCC#C)=O
Computed Properties
- Exact Mass: 153.07900
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 0.1
Experimental Properties
- PSA: 38.33000
- LogP: 0.30570
2-Furancarboxamide,tetrahydro-N-2-propyn-1-yl-, (2R)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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